Cas no 307-93-7 (Vinyl Perfluorooctanoate)

• Product Name: Vinyl Perfluorooctanoate
• CAS No: 307-93-7
• MF: C₁₀H₃F₁₅O₂
• MW: 440.105675935745
• MDL: MFCD00078333
• CID: 293461
• PubChem ID: 2778087
• Update Time: 2025-05-20

Vinyl Perfluorooctanoate Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, ethenyl ester
• ethenyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanoate
• Vinyl perfluorooctanoate
• PC0027
• ethenyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecakis(fluoranyl)octanoate
• UCRSPYLHWASUKR-UHFFFAOYSA-N
• A820626
• DTXSID30380766
• AKOS015852739
• FT-0717676
• Ethenyl perfluorooctanoate
• NS00109861
• vinyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanoate
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanoic acid ethenyl ester
• SCHEMBL940466
• Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, ethenyl ester
• 307-93-7
• DB-234163
• Vinyl Perfluorooctanoate

• MDL： MFCD00078333
• Inchi： 1S/C10H3F15O2/c1-2-27-3(26)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)9(21,22)10(23,24)25/h2H,1H2
• InChI Key： UCRSPYLHWASUKR-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(=O)OC=C)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 439.98900
• Monoisotopic Mass: 439.9893518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.546
• Boiling Point: 65-66/100mm
• Refractive Index: 1.3115
• PSA: 26.30000
• LogP: 5.04720

Vinyl Perfluorooctanoate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives

Additional information on Vinyl Perfluorooctanoate

Introduction to Vinyl Perfluorooctanoate (CAS No. 307-93-7)

vinyl perfluorooctanoate, a fluorinated compound with the chemical formula C₈F₁₇COOCH=CH₂, is a versatile intermediate in the field of specialty chemicals. Its unique structure, featuring a vinyl group and a perfluorooctyl chain, makes it particularly valuable in the synthesis of advanced materials and pharmaceuticals. This article provides a comprehensive overview of vinyl perfluorooctanoate, including its properties, applications, and recent advancements in research.

The compound is characterized by its high thermal stability and chemical inertness, which are attributed to the presence of perfluorinated carbon atoms. These properties make it an excellent candidate for use in high-performance polymers and coatings that require resistance to extreme conditions. Additionally, the vinyl group allows for further functionalization, enabling the creation of a wide range of derivatives with tailored properties.

In recent years, vinyl perfluorooctanoate has gained significant attention in the pharmaceutical industry due to its potential as a building block for drug delivery systems. Researchers have explored its use in developing micelles and nanoparticles that can enhance the bioavailability of therapeutic agents. The perfluorooctyl chain provides hydrophobicity, while the vinyl group allows for conjugation with various pharmacophores, making it an ideal candidate for targeted drug delivery.

Moreover, vinyl perfluorooctanoate has been investigated in the context of advanced material science. Its incorporation into polymer matrices improves mechanical strength and thermal resistance, making it suitable for applications in aerospace and automotive industries. The compound's ability to form stable copolymers with other monomers has led to the development of novel materials with enhanced performance characteristics.

Recent studies have also highlighted the role of vinyl perfluorooctanoate in sustainable chemistry. The fluorinated backbone reduces the environmental impact of products derived from this compound by improving their durability and longevity. This aligns with global efforts to develop eco-friendly alternatives that minimize waste and energy consumption without compromising performance.

The synthesis of vinyl perfluorooctanoate typically involves the reaction of perfluorooctanoic acid with an alcohol in the presence of a catalyst. This process can be optimized to achieve high yields and purity, ensuring that the final product meets stringent industry standards. Advances in catalytic systems have further improved the efficiency of this synthesis, making it more cost-effective and scalable for industrial applications.

Applications of vinyl perfluorooctanoate extend beyond pharmaceuticals and materials science. It is also used in agrochemicals as a precursor for flame retardants and surfactants. The compound's unique properties make it effective in enhancing crop protection products while maintaining environmental safety.

In conclusion, vinyl perfluorooctanoate (CAS No. 307-93-7) is a multifunctional compound with broad applications across various industries. Its combination of thermal stability, chemical inertness, and reactivity makes it indispensable in modern chemistry. As research continues to uncover new uses for this compound, its importance is likely to grow even further, driving innovation in multiple sectors.